![molecular formula C29H26O14 B1261541 Pterogynoside](/img/structure/B1261541.png)
Pterogynoside
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Overview
Description
Pterogynoside is a natural product found in Piper umbellatum and Pterogyne nitens with data available.
Scientific Research Applications
Myeloperoxidase Inhibitors
Pterogynoside, isolated from the fruits of Pterogyne nitens, has been identified as a myeloperoxidase (MPO) inhibitor. This finding is significant because MPO plays a crucial role in various inflammatory processes. Pterogynoside exhibited a marked decrease in MPO activity, suggesting its potential as a therapeutic agent in conditions where MPO is implicated (Regasini et al., 2008).
Antioxidant and Free Radical Scavenging Properties
Research on pterogynoside, along with other flavonoids like afzelin and kaempferitrin, revealed their ability to act as scavengers of reactive oxygen species. This study highlights the dual nature of these flavonoids, which, while known for their antioxidant activities, also exhibited cytotoxic effects on red blood cells and neutrophils (Vellosa et al., 2015).
Potential Anti-Candida and Anti-Cryptococcus Effects
A study focusing on non-alkaloidal compounds from Pterogyne nitens, including pterogynoside, investigated their anti-Candida and anti-Cryptococcus activities. This research is significant in the context of developing novel antifungal agents, highlighting the potential of pterogynoside as a prototype for designing innovative anti-fungal drugs (Lima et al., 2016).
properties
Product Name |
Pterogynoside |
---|---|
Molecular Formula |
C29H26O14 |
Molecular Weight |
598.5 g/mol |
IUPAC Name |
[(2S,3R,4R,5S,6S)-2-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-3-yl]oxy-3,5-dihydroxy-6-methyloxan-4-yl] 3,5-dihydroxy-4-methoxybenzoate |
InChI |
InChI=1S/C29H26O14/c1-11-21(35)26(42-28(38)13-7-17(33)25(39-2)18(34)8-13)23(37)29(40-11)43-27-22(36)20-16(32)9-15(31)10-19(20)41-24(27)12-3-5-14(30)6-4-12/h3-11,21,23,26,29-35,37H,1-2H3/t11-,21-,23+,26+,29-/m0/s1 |
InChI Key |
AYSKZHKNQWJAPA-BACFJZBESA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC=C(C=C4)O)O)OC(=O)C5=CC(=C(C(=C5)O)OC)O)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC=C(C=C4)O)O)OC(=O)C5=CC(=C(C(=C5)O)OC)O)O |
synonyms |
pterogynoside |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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